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The table below summarizes the core chemical and biological information available for Nitidanin.

Property /
Activity

Description

Chemical Name 4-[(2R,3R)-3-(hydroxymethyl)-7-[(E)-3-hydroxyprop-1-enyl]-5-methoxy-2,3-dihydro-

1,4-benzodioxin-2-yl]-2,6-dimethoxyphenol [1]

Type of
Compound

Phenylpropanoid / 1,4-Benzodioxane Lignan [1] [2]

Molecular
Formula

C₂₁H₂₄O₈ [1] [2]

Molecular
Weight

404.4 g/mol [1] [2]

CAS Number 171674-89-8 [1] [2]

Natural
Sources

Zanthoxylum nitidum (Roxb.) D.C., Zanthoxylum simulans Hance, Santalum album,
and roots of Echinacea purpurea [3] [4] [1]

Reported
Activities

Antimalarial, Antiviral (Anti-HCV), Minimal cytotoxic effects [2]
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Quantitative Biological Data from available studies is summarized in the table below.

Assay / Model Result / Value Description / Significance

Antimalarial Activity [2] IC₅₀: 21.2 µM (clone D6),

18.4 µM (clone W2)

Inhibits Plasmodium falciparum (malaria

parasite).

Antiviral Activity (Anti-
HCV) [2]

IC₅₀: 200 µM Inhibits Hepatitis C Virus.

Cytotoxicity (KB cells)
[2]

EC₅₀: >99 µM Low cytotoxicity against human oral

epidermoid carcinoma cells.

Cytotoxicity (Huh7.5.1
cells) [2]

CC₅₀: 464.4 µM Low cytotoxicity against human liver cancer

cells.

Experimental Protocols from Key Studies

While search results do not contain step-by-step protocols for Nitidanin specifically, they describe general

methodological approaches for key experiments.

Isolation and Structure Elucidation: Early studies on Nitidanin from Xanthoxylum nitidum used

techniques like vacuum liquid chromatography and preparative TLC for isolation [4]. Structure was
determined using NMR spectroscopy, including selective INEPT techniques [1].

In Vitro Antimalarial Assay: One cited study evaluated antimalarial activity against Plasmodium
falciparum clones D6 and W2, reporting IC₅₀ values [2]. These assays typically involve incubating

parasite cultures with the compound and measuring growth inhibition.
In Vitro Antiviral and Cytotoxicity Assays: Anti-HCV activity and cytotoxicity were tested in

Huh7.5.1 and KB cell lines [2]. These assays generally involve treating cells with the compound,
infecting with the virus (for antiviral tests), and using methods like MTT to measure cell viability.

Insights from a Structurally Related Compound:
Nitidine Chloride
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Research on Nitidine Chloride (NC), a benzophenanthridine alkaloid from the same natural source

(Zanthoxylum nitidum), provides context on how plant-derived compounds can exert antitumor effects

through multi-target mechanisms [5]. Although a different chemical entity, its documented effects illustrate

potential signaling pathways relevant to natural product drug discovery.

Inhibition of Signaling Pathways

Cellular Outcomes

Altered Gene Expression

Nitidine Chloride (NC)

STAT3 Pathway

 Suppresses
Activation

ERK Pathway

 Suppresses
Activation

SHH Pathway

 Suppresses
Activation

↓ Bcl-2 (Pro-survival) ↑ Bax (Pro-apoptotic)↓ Cyclin D1 ↓ VEGF-A ↓ VEGFR2↓ CDK4

Promotion of ApoptosisInhibition of Cell Proliferation Suppression of Tumor Angiogenesis

Click to download full resolution via product page

Simplified diagram illustrating the multi-target antitumor mechanism of Nitidine Chloride, a compound

related to Nitidanin [5].
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Research Implications and Future Directions

Available data on Nitidanin highlights several research needs:

Mechanism of Action: The antimalarial and antiviral mechanisms of action at the molecular level

remain to be fully elucidated [2].
Therapeutic Potential: Broader pharmacological potential, such as effects on the central nervous

system, has been suggested due to its presence in Echinacea and the known neuromodulatory
effects of other plant constituents [4].

Robust Data: More comprehensive in vivo studies and detailed mechanistic investigations are
needed to fully assess its therapeutic utility and safety profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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